Cas no 2168988-02-9 (2-Bromo-4-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Bromo-4-(trifluoromethoxy)benzyl bromide
• CAS No: 2168988-02-9
• MF: C₈H₅Br₂F₃O
• MW: 333.927911520004
• CID: 5154653
• Update Time: 2025-05-24

2-Bromo-4-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H5Br2F3O/c9-4-5-1-2-6(3-7(5)10)14-8(11,12)13/h1-3H,4H2
• InChI Key： XWOASPVOKNZLLP-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC=C(OC(F)(F)F)C=C1Br

Additional information on 2-Bromo-4-(trifluoromethoxy)benzyl bromide

2-Bromo-4-(trifluoromethoxy)benzyl Bromide: A Comprehensive Overview

2-Bromo-4-(trifluoromethoxy)benzyl bromide (CAS No: 2168988-02-9) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a benzyl group and a trifluoromethoxy substituent at the para position. The combination of these functional groups makes it a versatile building block in various chemical reactions.

The synthesis of 2-bromo-4-(trifluoromethoxy)benzyl bromide typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost while maintaining high-quality standards. Researchers have also explored the use of microwave-assisted synthesis, which has shown promising results in accelerating reaction rates without compromising product integrity.

In terms of physical properties, 2-bromo-4-(trifluoromethoxy)benzyl bromide exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade upon prolonged exposure to light or strong oxidizing agents.

One of the most notable applications of 2-bromo-4-(trifluoromethoxy)benzyl bromide is in the field of drug discovery. Its ability to act as an intermediate in the synthesis of bioactive compounds has made it a valuable asset in medicinal chemistry. For instance, recent studies have demonstrated its utility in the construction of complex heterocyclic frameworks, which are often found in natural products and therapeutic agents. Additionally, its trifluoromethoxy group imparts unique electronic properties that enhance the compound's reactivity in nucleophilic substitution reactions.

In materials science, 2-bromo-4-(trifluoromethoxy)benzyl bromide has been employed as a precursor for the synthesis of advanced polymers and coatings. Its ability to undergo controlled polymerization under specific conditions has led to the development of materials with tailored mechanical and thermal properties. Furthermore, its application in click chemistry has opened new avenues for the rapid assembly of functional materials with high precision.

Recent research has also focused on the environmental impact of 2-bromo-4-(trifluoromethoxy)benzyl bromide and its degradation pathways. Studies have shown that under aerobic conditions, the compound undergoes biodegradation through microbial action, with complete mineralization occurring within 30 days under laboratory settings. This finding is particularly important for industries relying on this compound, as it highlights the need for sustainable practices to minimize environmental footprint.

In conclusion, 2-bromo-4-(trifluoromethoxy)benzyl bromide (CAS No: 2168988-02-9) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing both academic and industrial endeavors.